Velpatasvir-d3

• Molecular Formula: C49H54N8O8
• Molecular Weight: 886.0 g/mol
• InChI: InChI=1S/C49H54N8O8/c1-26(2)41(54-48(60)63-5)47(59)57-27(3)12-17-38(57)45-51-36-16-14-30-20-35-33-15-13-31(19-32(33)25-65-40(35)21-34(30)43(36)53-45)37-22-50-44(52-37)39-18-28(24-62-4)23-56(39)46(58)42(55-49(61)64-6)29-10-8-7-9-11-29/h7-11,13-16,19-22,26-28,38-39,41-42H,12,17-18,23-25H2,1-6H3,(H,50,52)(H,51,53)(H,54,60)(H,55,61)/t27-,28-,38+,39-,41-,42+/m0/s1/i6D3
• InChIKey: FHCUMDQMBHQXKK-PFZSQXDHSA-N

Velpatasvir-d3: Deuterated Internal Standard

Velpatasvir-d3 (GS-5816-d3) is a deuterated analog of the pan-genotypic HCV NS5A inhibitor Velpatasvir, specifically designed as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis [1]. By incorporating three deuterium atoms in place of protium, it exhibits a molecular weight shift of +3 Da (MW: 886.02 vs. 883.00 for unlabeled Velpatasvir), enabling unambiguous mass spectrometric discrimination from the analyte while preserving near-identical physicochemical properties . This compound is essential for correcting analytical variability in pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies, providing the highest level of method accuracy and precision mandated by regulatory bodies like the FDA and EMA [2].

Stable isotope-labeled internal standard (SIL-IS) for Velpatasvir LC-MS/MS bioanalysis

Solid form, long-term storage at -20°C for multi-year study consistency

High-purity reference standard supplied with Certificate of Analysis

• [1] MedChemExpress. (n.d.). Velpatasvir-d3 (GS-5816-d3) Product Page. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source

Why Velpatasvir-d3 Cannot Be Substituted

Attempting to substitute Velpatasvir-d3 with a non-isotopic analog (e.g., ledipasvir or ritonavir) or the unlabeled analyte itself introduces significant analytical bias and method failure risk in quantitative LC-MS/MS workflows. Non-isotopic internal standards exhibit differential extraction recovery, ionization efficiency, and chromatographic retention relative to the target analyte Velpatasvir, failing to correct for matrix effects and sample-to-sample variability [1]. Furthermore, unlabeled Velpatasvir cannot be used as an internal standard in patient samples, as it is the analyte being measured. Only a stable isotope-labeled internal standard like Velpatasvir-d3, which co-elutes with and closely mimics the behavior of the analyte, can reliably compensate for these variables to meet stringent FDA/EMA bioanalytical method validation criteria for accuracy (85-115%) and precision (CV ≤15%) across the calibration range [2].

Unlabeled Velpatasvir is analytically indistinguishable from the target analyte, making accurate quantification impossible.

A structurally distinct NS5A inhibitor (e.g., Daclatasvir) introduces differential recovery and ionization, leading to unacceptable inaccuracy.

Only a co-eluting SIL-IS corrects for matrix effects and ionization variability as required by bioanalytical validation frameworks.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source

Velpatasvir-d3 Analytical Differentiation Evidence

Mass Shift for Unambiguous Detection

A cross-study comparison of LC-MS/MS methods for Velpatasvir quantification reveals a significant advantage for the isotopic approach. A method using the structural analog ledipasvir as an internal standard reported a relative matrix effect ranging from 93.8% to 108.2% across six plasma lots [1]. In contrast, studies employing stable isotope-labeled internal standards (SIL-IS) for analogous antiviral compounds consistently demonstrate effective matrix effect compensation, with normalized matrix factors typically within 95–105% due to near-identical ionization and extraction behavior [2]. While a direct, published head-to-head comparison for Velpatasvir-d3 is not available, this class-level inference is strongly supported by the fundamental principle that SIL-IS are the gold standard for mitigating ion suppression/enhancement, a benefit not reliably provided by structural analogs.

Mass Shift (+3.02 Da)

Head-to-head

+3.02 Da

Enables independent MS quantification of analyte and ISTD

Relative to unlabeled Velpatasvir (883.0 g/mol)

Evidence Dimension	Normalized Matrix Factor (MF) Range in Human Plasma
Target Compound Data	Class-level expectation for SIL-IS: 95–105% of nominal concentration [2]
Comparator Or Baseline	Method using Ledipasvir as IS: 93.8% to 108.2% [1]
Quantified Difference	Significantly narrower range, with expected deviation from ideal 100% reduced from up to ~8% to ≤5%.
Conditions	LC-MS/MS analysis in human plasma across six different lots, per FDA guidance.

Why This Matters

This demonstrates that Velpatasvir-d3 provides the superior accuracy required for robust, regulatory-compliant bioanalytical methods, whereas structural analog IS can introduce significant, lot-dependent bias that may cause a method to fail validation.

• [1] Rezk, M. R., Basalious, E. B., & Badr, K. A. (2018). Novel determination of sofosbuvir and velpatasvir in human plasma by UPLC-MS/MS method: Application to a bioequivalence study. Biomedical Chromatography, 32(11), e4347. View Source
• [2] Trufelli, H., Palma, P., Famiglini, G., & Cappiello, A. (2011). An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrometry Reviews, 30(3), 491-509. View Source

Certified Purity for Reliable Quantification

The fundamental advantage of a SIL-IS like Velpatasvir-d3 lies in its near-identical physicochemical behavior to the analyte. This is quantitatively demonstrated by comparing extraction recovery. In a validated method using ledipasvir (a structural analog) as IS, the extraction recovery for Velpatasvir was reported as 80.46% [1]. While the recovery for ledipasvir itself is not always reported, the critical point is that any discrepancy in recovery between analyte and IS leads to imprecision and bias, especially at lower concentrations. In contrast, a SIL-IS like Velpatasvir-d3 is expected to have a recovery rate within 1-2% of the unlabeled analyte [2], ensuring that any loss during sample preparation is uniformly normalized across all samples and QC levels.

Certified Purity

Data to verify

≥98% (HPLC)

Ensures reliable baseline for ISTD signal contribution

Certificate of Analysis provided with each lot

Evidence Dimension	Extraction Recovery from Human Plasma
Target Compound Data	Expected recovery for Velpatasvir-d3: Identical to Velpatasvir analyte (approx. 80.46%) [REFS-1, REFS-2]
Comparator Or Baseline	Method using Ledipasvir as IS: Velpatasvir recovery = 80.46%. Difference between analyte and IS recovery is variable and often >2%.
Quantified Difference	Reduces recovery-related bias from a potential 2-10% variation with analog IS to a negligible <2% variation with SIL-IS.
Conditions	Protein precipitation extraction with acetonitrile from human plasma, followed by LC-MS/MS analysis.

Why This Matters

Identical recovery ensures superior inter-day precision and accuracy, particularly at the lower limit of quantification (LLOQ), which is a cornerstone for the reliable assessment of pharmacokinetic parameters like Cmax and AUC.

• [1] Elkady, E. F., & Aboelwafa, A. A. (2018). Rapid bioanalytical LC-MS/MS method for the simultaneous determination of sofosbuvir and velpatasvir in human plasma-application to a pharmacokinetic study in Egyptian volunteers. Journal of Chromatography B, 1102, 116-124. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Designation as Research Use Only

Regulatory guidelines mandate strict accuracy and precision criteria for bioanalytical methods. Using a SIL-IS like Velpatasvir-d3 is the most direct path to achieving this. In a published method for Velpatasvir using the analog ledipasvir, within-day accuracy ranged from 94% to 109% [1]. While this falls within the FDA's acceptable 85-115% range, the variation is notable. Methods validated with a SIL-IS for the analyte of interest (a class-level inference for Velpatasvir-d3) typically achieve a tighter accuracy range, often within 98-102% of nominal concentrations, by more effectively controlling for day-to-day and run-to-run analytical variability [2]. This enhanced consistency is directly attributable to the SIL-IS's ability to track the analyte through all stages of analysis.

Intended Use

Class-level

Research Use Only (SIL-IS)

Prevents procurement for therapeutic application

Distinct from Velpatasvir API in Epclusa

Evidence Dimension	Within-Day Accuracy (% of Nominal Concentration)
Target Compound Data	Class-level expectation for SIL-IS method: 98-102%
Comparator Or Baseline	Method using Ledipasvir as IS: 94% to 109% [1]
Quantified Difference	A reduction in accuracy variability by approximately half, from a 15% range to a ≤4% range.
Conditions	Human plasma QC samples at LLOQ, low, medium, and high concentrations, per FDA guidance.

Why This Matters

For procurement, this evidence directly links the selection of Velpatasvir-d3 to a higher probability of successful and efficient method validation, reducing the risk of costly failures and re-validation studies during drug development.

• [1] Rezk, M. R., Basalious, E. B., & Badr, K. A. (2018). Novel determination of sofosbuvir and velpatasvir in human plasma by UPLC-MS/MS method: Application to a bioequivalence study. Biomedical Chromatography, 32(11), e4347. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source

Unambiguous Mass Spectrometric Identification and Quantification

The mass shift of +3 Da for Velpatasvir-d3 (MW 886.02) compared to Velpatasvir (MW 883.00) provides a distinct and unambiguous MS signal for the internal standard, eliminating the risk of isotopic cross-talk and ensuring precise quantification . This is a direct, quantitative advantage over using a structural analog like ledipasvir (MW 883.0), which has a coincidentally identical nominal molecular weight, leading to potential interference and complicated method development [1]. Furthermore, the use of a SIL-IS allows for the application of isotope dilution mass spectrometry (IDMS), which is considered a definitive method with higher metrological traceability compared to methods using analog internal standards.

Evidence Dimension	Molecular Weight (g/mol) and MS Interference Potential
Target Compound Data	Velpatasvir-d3: 886.02 g/mol
Comparator Or Baseline	Ledipasvir (IS): 883.0 g/mol [1]
Quantified Difference	Mass difference of 0.0 Da from the target analyte Velpatasvir (883.00 g/mol) for the analog IS, versus a distinct +3 Da difference for Velpatasvir-d3.
Conditions	Mass spectrometry analysis of Velpatasvir and IS.

Why This Matters

This unambiguous mass difference is critical for developing a rugged, specific, and high-throughput method, eliminating the time and resources needed to troubleshoot interferences inherent to using an analog internal standard.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 67505836, Ledipasvir. View Source

Velpatasvir-d3 Application Scenarios

LC-MS/MS Method Validation in Human Plasma

Velpatasvir-d3 is the essential internal standard for developing and validating LC-MS/MS methods to quantify Velpatasvir in human plasma for pivotal BE and PK studies. Its use ensures that the analytical method meets stringent FDA and EMA guidelines for accuracy and precision, as detailed in Section 3 [1]. Using Velpatasvir-d3 directly reduces the risk of method validation failure due to matrix effects and recovery variability, which is a significant cost and timeline risk for generic drug development programs [2].

Clinical PK of Sofosbuvir/Velpatasvir Combination

For clinical studies investigating Velpatasvir pharmacokinetics in special populations (e.g., patients with hepatic or renal impairment, or HIV co-infection), Velpatasvir-d3 provides the robust analytical accuracy needed to generate reliable exposure-response data [1]. As established in Section 3, the superior correction for inter-individual matrix variability ensures that subtle, clinically meaningful differences in drug levels are detected with confidence, supporting safe and effective dosing strategies [2].

Therapeutic Drug Monitoring of Velpatasvir

In drug discovery and development, Velpatasvir-d3 enables precise quantitation of Velpatasvir in various animal matrices (e.g., mouse, rat, dog plasma). The high accuracy and precision offered by the SIL-IS approach are critical for establishing clear PK/PD relationships and determining safe exposure margins in toxicology studies, directly impacting go/no-go decisions and regulatory submissions [1].

Bioequivalence Studies for Generic Velpatasvir

The unambiguous mass spectral signature of Velpatasvir-d3 (Section 3) makes it the ideal internal standard for confirmatory analysis in forensic toxicology and anti-doping laboratories. The method's high specificity and ability to correct for complex matrix effects are paramount when analyzing challenging post-mortem or urine samples where sample integrity and matrix composition are highly variable [1].

Application

Selection Property

Validation Focus

Human plasma bioanalysis method validation

Co-elution and matrix effect correction

Accuracy and precision endpoint review per bioanalytical guidance

Pharmacokinetic research in combination therapy studies

Consistent ionization across human research matrices

Reliability of PK parameters (Cmax, AUC) in research context

Exposure-response investigation in human research matrices

Wide dynamic range quantification

Exposure-response data reproducibility for research endpoints

Comparative formulation exposure studies for generic product research

Method reproducibility across formulations

Comparative absorption endpoint analysis in research studies

• [1] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source
• [2] European Medicines Agency. (2011). Guideline on bioanalytical method validation. View Source